Cas no 2891597-95-6 (2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol)

• Product Name: 2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol
• CAS No: 2891597-95-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6795957
• PubChem ID: 168432868
• Update Time: 2025-05-19

2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2891597-95-6
• G15356
• 2-[1-[benzyl(methyl)amino]cyclopropyl]ethanol
• PS-19444
• 2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol

• Inchi： 1S/C13H19NO/c1-14(13(7-8-13)9-10-15)11-12-5-3-2-4-6-12/h2-6,15H,7-11H2,1H3
• InChI Key： YZJNYLPZFZQWRW-UHFFFAOYSA-N
• SMILES： OCCC1(CC1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol

Recent Advances in the Study of 2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol (CAS: 2891597-95-6)

The compound 2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol (CAS: 2891597-95-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its cyclopropyl ring and ethanolamine moiety make it a valuable scaffold for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of potential CNS-active agents, leveraging its ability to modulate neurotransmitter systems. The benzyl(methyl)amino group has been particularly noted for its influence on the compound's pharmacokinetic properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol exhibits moderate affinity for various receptor systems, including adrenergic and dopaminergic receptors. This multi-target profile suggests potential applications in the treatment of neurological disorders, though further optimization of the structure may be required to enhance selectivity and potency. Molecular docking studies have provided insights into the compound's binding modes, which could guide future structure-activity relationship (SAR) investigations.

The metabolic stability and toxicity profile of 2891597-95-6 have been subjects of recent investigations. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate reasonable metabolic stability in hepatic microsomes, with the ethanol moiety serving as a potential site for phase II conjugation reactions. These findings are crucial for understanding the compound's potential as a drug candidate and for guiding further medicinal chemistry optimization efforts.

Several research groups have explored structural modifications of 2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol to enhance its biological properties. Recent publications describe the synthesis of various analogs with improved receptor affinity and selectivity profiles. These modifications typically involve changes to the benzyl group, the methylamino substituent, or the cyclopropane ring system. The resulting compounds have shown promise in preliminary pharmacological screens, though comprehensive in vivo studies are still needed.

From a synthetic chemistry perspective, novel routes to 2891597-95-6 have been developed to improve yield and scalability. Recent advances include the use of transition metal-catalyzed cyclopropanation reactions and innovative protecting group strategies. These methodological improvements are particularly important given the compound's growing importance as a building block in medicinal chemistry programs.

Looking forward, the unique structural features of 2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol continue to inspire new research directions. Current investigations are exploring its potential as a precursor for radiopharmaceuticals, with the cyclopropyl ring offering opportunities for isotopic labeling. Additionally, its application in the development of positron emission tomography (PET) tracers is under active investigation by several research groups.

In conclusion, 2-[1-[Benzyl(methyl)amino]cyclopropyl]ethanol (2891597-95-6) represents a promising scaffold in medicinal chemistry with diverse potential applications. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully realize its therapeutic potential. The compound's versatility and the growing body of research surrounding it suggest that it will remain an important focus of chemical biology research in the coming years.